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Compound of Interest

Compound Name: Scopine Methiodide

Cat. No.: B1145704

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scopine methiodide, also known as N-methylscopine iodide or methscopolamine iodide, is a
guaternary ammonium derivative of scopine. Scopine is a tropane alkaloid and a primary
metabolite of the well-known anticholinergic agent, scopolamine.[1] The methylation of the
tertiary amine in the scopine structure to a quaternary ammonium salt significantly alters its
pharmacological properties, primarily by limiting its ability to cross the blood-brain barrier. This
guide provides a comprehensive technical overview of scopine methiodide, including its
chemical properties, synthesis, biological activity, and the experimental protocols used for its
characterization.

Chemical and Physical Properties

Scopine methiodide is a salt with the following key identifiers and properties.
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Property Value

CAS Number 21662-36-2
Molecular Formula CoH16INO2
Molecular Weight 297.13 g/mol

N-Methylscopine iodide, Methscopolamine
Synonyms o . .
iodide, Methscopinium lodide

Synthesis and Characterization

While a specific, detailed protocol for the direct synthesis of scopine methiodide is not
extensively published in peer-reviewed literature, its synthesis can be inferred from analogous
reactions described in patents for the production of related compounds, such as tiotropium
bromide. The fundamental reaction is the quaternization of the tertiary amine of scopine with
methyl iodide.

Experimental Protocol: Synthesis of Scopine Methiodide

The following is a generalized protocol based on the quaternization of scopine esters:

» Dissolution: Dissolve scopine in a suitable organic solvent, such as dimethylformamide
(DMF) or acetonitrile.

o Reaction with Methyl lodide: Add methyl iodide to the solution. The reaction is typically
carried out at room temperature or with gentle heating.

e Stirring: Stir the reaction mixture for a period ranging from several hours to a few days to
ensure complete reaction.

« |solation: The product, being a salt, will likely precipitate out of the solution. The solid can be
isolated by filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as a mixture of methanol and acetone.

e Drying: Dry the purified product under vacuum.
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Characterization

The structure and purity of the synthesized scopine methiodide would be confirmed using
standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the molecular
structure and the presence of the additional methyl group.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental
composition.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Biological Activity and Mechanism of Action

Scopine methiodide functions as a competitive antagonist of muscarinic acetylcholine
receptors (MAChRS).[2][3][4] These receptors are involved in a wide range of physiological
processes mediated by the parasympathetic nervous system. As a quaternary ammaonium
compound, scopine methiodide is expected to have limited permeability across the blood-
brain barrier, thus exhibiting more pronounced peripheral effects compared to its tertiary amine
precursor, scopolamine.[5]

The antagonism of mMAChRs by scopine methiodide leads to the inhibition of acetylcholine-
mediated signaling pathways. This can result in effects such as reduced smooth muscle
contraction, decreased glandular secretions, and changes in heart rate.[6]

Signaling Pathway of Muscarinic Acetylcholine Receptor
Antagonism

The following diagram illustrates the mechanism of action of scopine methiodide as a
muscarinic receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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